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Compound of Interest

Compound Name: Sodium hydroxide monohydrate

Cat. No.: B075932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of

sodium hydroxide monohydrate (NaOH·H₂O). Understanding and quantifying the interaction

of this compound with atmospheric moisture is critical for its handling, storage, and application

in research, particularly in the pharmaceutical industry where precise control over material

properties is paramount.

Introduction to Hygroscopicity
Hygroscopicity is the ability of a substance to attract and hold water molecules from the

surrounding environment. This property is particularly pronounced in compounds that are highly

soluble in water. Sodium hydroxide is a classic example of a hygroscopic substance; it is, in

fact, deliquescent, meaning it can absorb enough moisture from the air to dissolve and form a

liquid solution.[1][2] The commercially available form of sodium hydroxide is often the

monohydrate.[3][4]

The hygroscopic nature of sodium hydroxide monohydrate has significant implications for its

use in scientific and industrial settings. The absorption of moisture can lead to:

Changes in concentration: Inaccurate concentrations of prepared solutions if the starting

material has absorbed an unknown amount of water.[5]
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Physical changes: Caking and clumping of the solid material, which can affect flowability and

handling.

Chemical reactivity: The presence of absorbed water can initiate or accelerate reactions,

including the reaction with atmospheric carbon dioxide to form sodium carbonate.[3][5]

For drug development professionals, controlling the hydration state of excipients and active

pharmaceutical ingredients (APIs) is crucial for ensuring product stability, dissolution rates, and

overall efficacy.

Physicochemical Properties and Hydrates of
Sodium hydroxide
Sodium hydroxide is a white, odorless, and crystalline solid that readily absorbs moisture and

carbon dioxide from the air.[6][7] Its strong affinity for water leads to the formation of a series of

hydrates, with the monohydrate being a common form. The dissolution of sodium hydroxide in

water is a highly exothermic process.[8]

Table 1: Hydrates of Sodium Hydroxide and Their Formation Conditions

Hydrate Formula
Temperature Range for Crystallization
from Solution

NaOH·7H₂O (Heptahydrate) -28 °C to -24 °C

NaOH·5H₂O (Pentahydrate) -24 °C to -17.7 °C

NaOH·4H₂O (Tetrahydrate) -17.7 °C to 5.4 °C

NaOH·3.5H₂O (Trihemihydrate) 5.4 °C to 15.38 °C

NaOH·2H₂O (Dihydrate) 5.0 °C to 12.3 °C

NaOH·H₂O (Monohydrate) 12.3 °C to 61.8 °C

Source: Wikipedia.[4]

The formation of these different hydrates is a clear indication of the compound's strong

hygroscopic nature. The monohydrate itself is stable within a specific temperature range when

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Sodium_hydroxide
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Hydroxide
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC41941/sodiumhydroxidesum416.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=4d5cda68-5a7d-4ab6-85ec-20a0fd6592ca
https://en.wikipedia.org/wiki/Moisture_sorption_isotherm
https://www.tainstruments.com/pdf/literature/TA349%20VS%20of%20Hydrates.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


crystallized from an aqueous solution.[4]

Experimental Determination of Hygroscopicity
The hygroscopicity of a substance like sodium hydroxide monohydrate is typically quantified

by determining its moisture sorption isotherm. This isotherm is a graph that shows the

equilibrium moisture content of the material as a function of the surrounding relative humidity

(RH) at a constant temperature.[9][10] The critical relative humidity (CRH) is a key parameter

derived from the isotherm; it is the RH at which the material begins to rapidly absorb moisture

from the atmosphere.[11]

Two common experimental methods for determining moisture sorption isotherms are Dynamic

Vapor Sorption (DVS) and gravimetric analysis using desiccators with saturated salt solutions.

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed

to a controlled environment of varying humidity and constant temperature.[12]

Methodology:

Sample Preparation: A small, accurately weighed sample of sodium hydroxide
monohydrate (typically 5-20 mg) is placed in the sample pan of the DVS instrument. Due to

its corrosive nature, a sample pan made of a resistant material (e.g., platinum or a suitable

polymer) should be used.

Drying: The sample is first dried to a constant weight under a stream of dry nitrogen (0% RH)

at a specified temperature (e.g., 25 °C) to establish a baseline dry mass.

Sorption Phase: The relative humidity of the gas stream is then increased in a stepwise

manner (e.g., in increments of 10% RH from 0% to 90%). At each step, the system holds the

RH constant until the sample mass equilibrates (i.e., the rate of mass change is below a

defined threshold). The mass of the sample is continuously recorded.

Desorption Phase: After reaching the maximum RH, the humidity is decreased in a stepwise

manner back to 0% RH, again allowing for mass equilibration at each step.

Data Analysis: The change in mass at each RH step is used to calculate the percentage of

water absorbed by the sample. This data is then plotted to generate the moisture sorption-
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desorption isotherm.

This method involves placing samples in sealed chambers (desiccators) containing saturated

salt solutions that maintain a constant relative humidity.[12]

Methodology:

Preparation of Humidity Chambers: A series of desiccators are prepared, each containing a

saturated solution of a different salt to create a range of fixed relative humidities. For

example, saturated solutions of lithium chloride, magnesium chloride, sodium chloride, and

potassium nitrate can provide a range of RH values.

Sample Preparation: Several accurately weighed samples of sodium hydroxide
monohydrate are placed in tared, shallow weighing dishes. The corrosive nature of NaOH

necessitates the use of appropriate weighing dishes (e.g., glass or inert polymer).

Exposure: One sample is placed in each desiccator. The desiccators are then sealed and

stored in a constant temperature environment (e.g., a 25 °C incubator).

Mass Measurement: At regular time intervals, the samples are removed from the desiccators

and quickly weighed to determine the mass of absorbed water. The weighing process should

be performed rapidly to minimize moisture exchange with the ambient atmosphere. This is

continued until the mass of each sample becomes constant, indicating that equilibrium has

been reached.

Data Analysis: The equilibrium moisture content for each sample is calculated as a

percentage of the initial dry mass and plotted against the corresponding relative humidity of

the salt solution to construct the moisture sorption isotherm.

Visualizations
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Caption: Experimental workflows for determining the hygroscopicity of sodium hydroxide
monohydrate.
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Caption: Logical relationship of the hygroscopic properties of sodium hydroxide
monohydrate.

Conclusion
Sodium hydroxide monohydrate is a highly hygroscopic and deliquescent material. Its strong

affinity for water necessitates careful consideration in its handling, storage, and application,

particularly in fields like drug development where precision and stability are critical. The

quantitative assessment of its hygroscopic nature through the generation of moisture sorption

isotherms using techniques such as Dynamic Vapor Sorption or gravimetric analysis provides

essential data for predicting its behavior under various environmental conditions. This

understanding is fundamental to ensuring the quality, safety, and efficacy of products and

research outcomes involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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